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Compound of Interest

Compound Name: MAGE-12 (114-127)

Cat. No.: B1575038 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Melanoma-associated antigen 12 (MAGE-A12) is a member of the cancer-testis antigen (CTA)

family, characterized by its expression in various tumor types, including non-small cell lung

cancer and melanoma, and its absence in most normal adult tissues except for the testis. This

tumor-specific expression pattern makes MAGE-A12 an attractive target for cancer

immunotherapy. The identification of specific epitopes within MAGE-A12 that can be

recognized by T-cells is crucial for the development of targeted therapies such as cancer

vaccines and adoptive T-cell therapies. This document provides detailed protocols for

stimulating and quantifying T-cell responses specific to the MAGE-A12 (114-127) peptide

epitope.

Principle of the Assay
The core principle of this assay is to stimulate peripheral blood mononuclear cells (PBMCs),

which contain T-cells, with the specific MAGE-A12 (114-127) peptide. If T-cells recognizing this

peptide are present, they will become activated. This activation can be measured by detecting

the secretion of effector cytokines (e.g., IFN-γ, TNF-α) or the expression of activation markers.

Two primary methods for this analysis are the Enzyme-Linked Immunospot (ELISpot) assay

and Intracellular Cytokine Staining (ICS) followed by flow cytometry.
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Data Presentation
Table 1: Example ELISpot Assay Results
This table summarizes the quantification of MAGE-A12 (114-127) specific T-cells by measuring

the number of IFN-γ secreting cells. Data is presented as Spot Forming Units (SFU) per million

PBMCs.

Donor ID Condition
Mean SFU / 10⁶
PBMCs

Standard Deviation

Donor 1 Unstimulated Control 5 1.5

Donor 1 MAGE-A12 (114-127) 150 12.5

Donor 1 Positive Control (CEF) 320 25.0

Donor 2 Unstimulated Control 8 2.0

Donor 2 MAGE-A12 (114-127) 12 3.5

Donor 2 Positive Control (CEF) 285 21.0

Table 2: Example Intracellular Cytokine Staining (ICS)
Flow Cytometry Data
This table shows the percentage of CD8+ T-cells producing IFN-γ and/or TNF-α after

stimulation with the MAGE-A12 (114-127) peptide.
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Donor ID Condition % of CD8+ T-cells

IFN-γ+

Donor 1 Unstimulated Control 0.02%

Donor 1 MAGE-A12 (114-127) 0.85%

Donor 1 Positive Control (SEB) 5.50%

Donor 2 Unstimulated Control 0.03%

Donor 2 MAGE-A12 (114-127) 0.04%

Donor 2 Positive Control (SEB) 4.95%

Experimental Workflow and Signaling
The following diagrams illustrate the overall experimental workflow and the underlying T-cell

activation pathway.
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Caption: Overall workflow for MAGE-A12 specific T-cell stimulation and analysis.
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To cite this document: BenchChem. [Application Notes: MAGE-A12 (114-127) Specific T-Cell
Stimulation Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575038#mage-a12-114-127-specific-t-cell-
stimulation-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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